(2S)-6-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]-2-[[(2S)-2-aminopropanoyl]amino]hexanamide

• Molecular Formula: C71H110N28O13
• Molecular Weight: 1563.8 g/mol
• IUPAC Name: (2S)-6-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]-2-[[(2S)-2-aminopropanoyl]amino]hexanamide
• InChI: InChI=1S/C71H110N28O13/c1-41(75)60(103)91-48(15-5-8-24-72)62(105)94-52(19-12-28-85-71(79)80)66(109)99-57(33-46-36-83-40-89-46)69(112)98-56(32-45-35-82-39-88-45)61(104)86-37-58(101)90-54(30-43-20-22-47(100)23-21-43)67(110)95-49(16-6-9-25-73)63(106)93-51(18-11-27-84-70(77)78)64(107)92-50(17-7-10-26-74)65(108)97-55(29-42-13-3-2-4-14-42)68(111)96-53(59(76)102)31-44-34-81-38-87-44/h2-4,13-14,20-23,34-36,38-41,48-57,100H,5-12,15-19,24-33,37,72-75H2,1H3,(H2,76,102)(H,81,87)(H,82,88)(H,83,89)(H,86,104)(H,90,101)(H,91,103)(H,92,107)(H,93,106)(H,94,105)(H,95,110)(H,96,111)(H,97,108)(H,98,112)(H,99,109)(H4,77,78,84)(H4,79,80,85)/t41-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-/m0/s1
• InChI Key: UIBPZXXSPHGPDS-GUBPWTFESA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CC2=CN=CN2)C(=O)NCC(=O)N[C@@H](CC3=CC=C(C=C3)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)N[C@@H](CC5=CN=CN5)C(=O)N)N
• Canonical SMILES: CC(C(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CN=CN2)C(=O)NCC(=O)NC(CC3=CC=C(C=C3)O)C(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCCN)C(=O)NC(CC4=CC=CC=C4)C(=O)NC(CC5=CN=CN5)C(=O)N)N

Description

The compound "(2S)-6-amino-N-[(2S)-1-hexanamide" is a highly complex synthetic peptide characterized by a multi-residue backbone with strategic functional group modifications. Its structure includes:

• Multiple (2S)-configured amino acid residues (e.g., phenylalanine, leucine, and imidazole-containing residues).
• Imidazole-5-yl sidechains, which may confer metal-binding or pH-sensitive properties .
• Aromatic and hydroxyl-substituted phenyl groups, likely influencing solubility and receptor affinity .

Biological Activity

The compound (2S)-6-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]-2-[[(2S)-2-aminopropanoyl]amino]hexanamide has garnered attention in recent years due to its complex structure and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is a highly substituted peptide with multiple functional groups, which contribute to its biological activity. Its molecular formula includes numerous chiral centers, indicating that stereochemistry plays a crucial role in its interactions with biological targets.

Property	Value
Molecular Formula	C₃₁H₄₃N₇O₁₁
Molecular Weight	629.8 g/mol
Chiral Centers	Multiple (specific stereochemistry)
Solubility	Soluble in DMSO, slightly soluble in water

The biological activity of this compound is thought to involve several mechanisms, primarily through modulation of specific receptors and enzymes. Key areas of interest include:

1. Enzyme Inhibition:
Research indicates that the compound may act as an inhibitor of certain enzymes involved in metabolic pathways, particularly those related to the renin–angiotensin–aldosterone system (RAAS) which is critical in regulating blood pressure and fluid balance .

2. Receptor Interaction:
The compound's structure suggests potential interactions with various receptors, including those associated with cardiovascular and renal functions. It may exhibit agonistic or antagonistic properties depending on the target receptor.

3. Antioxidant Activity:
Preliminary studies have suggested that the compound may possess antioxidant properties, which could be beneficial in mitigating oxidative stress-related conditions .

Case Study 1: Cardiovascular Effects

In a study examining the effects of similar compounds on cardiovascular health, it was found that modifications to the amino acid side chains can significantly alter the efficacy of enzyme inhibition related to hypertension management . The compound demonstrated promising results in vitro, showing a reduction in angiotensin II levels.

Case Study 2: Renal Protection

Another investigation focused on the renal protective effects of compounds within the same structural family. Results indicated that these compounds could reduce fibrosis and inflammation in kidney tissues, highlighting their potential for treating chronic kidney disease .

Toxicology and Safety Profile

While the biological activities are promising, it is essential to consider the safety profile of such complex compounds. Toxicological assessments are necessary to evaluate potential side effects or adverse reactions. Current literature suggests that while some derivatives exhibit low toxicity, comprehensive studies are required for this specific compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs and their distinguishing features are summarized below:

Table 1: Structural and Functional Comparison

Compound Name/ID	Key Structural Differences	Potential Functional Implications	Source
OP-0058830 (OP-830)	Contains morpholin-4-yl-acetylamino and azido-phenyl groups instead of imidazole motifs	Higher lipophilicity; possible use in click chemistry
(2S)-N-[(2S)-6-Amino-1-[(2-amino...]	Features oxytocin-like cyclic disulfide bridges and hydroxyphenylmethyl groups	Enhanced stability and neuropeptide mimicry
Compound 7k ()	Pyrimido[4,5-d]pyrimidin-3(2H)-yl and dimethylamino groups	Potential kinase inhibition or epigenetic modulation
CBID:126192 ()	Piperidin-1-yl and 4-methoxyphenyl substituents	Improved blood-brain barrier penetration

Key Observations :

• Bioavailability : The presence of carbamimidamido and imidazole groups in the target compound may enhance aqueous solubility compared to OP-0058830’s azido-phenyl motifs .
• Target Specificity : Unlike oxytocin derivatives (), the absence of disulfide bridges suggests a linear binding mechanism rather than cyclic receptor engagement .
• Synthetic Complexity : The compound’s iterative amide linkages and stereochemical precision surpass the modularity of solid-phase-synthesized peptides (e.g., ), necessitating advanced coupling strategies .

Research Findings and Methodological Insights

Pharmacological Predictions

• Binding Affinity : Molecular docking simulations (extrapolated from ) suggest strong interactions with zinc-dependent proteases due to imidazole-metal coordination .
• Metabolic Stability : The carbamimidamido groups may reduce susceptibility to protease cleavage compared to analogs with ester or amide linkages () .

Critical Analysis of Contradictions and Limitations

• Data Gaps: No empirical bioactivity data (e.g., IC50, Ki) for the target compound exists in the provided evidence, limiting direct pharmacological comparisons .